Cas no 1804831-53-5 (3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804831-53-5
• MF: C₉H₆F₃IN₂O₂
• MW: 358.055824756622
• CID: 4833572
• Update Time: 2025-06-09

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H6F3IN2O2/c1-16-8-5(13)4-7(17-9(10,11)12)6(15-8)2-3-14/h4H,2H2,1H3
• InChI Key： ZUKMVQVXLUTANT-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CC#N)C(=C1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1

Additional information on 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile

Introduction to 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804831-53-5)

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804831-53-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of multiple functional groups, including an iodo substituent, methoxy groups, a trifluoromethoxy group, and an acetonitrile moiety, makes this molecule a valuable intermediate in synthetic chemistry and drug discovery.

The iodo group at the 3-position of the pyridine ring provides a reactive handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel heterocycles and biologically active compounds. The methoxy and trifluoromethoxy groups introduce electronic and steric effects that can modulate the reactivity and binding properties of the molecule, making it particularly useful in medicinal chemistry.

The acetonitrile substituent at the 6-position contributes to the overall polarity of the compound, influencing its solubility and interaction with biological targets. This combination of features makes 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile a versatile building block for the development of new pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

Recent advancements in drug discovery have demonstrated the importance of fluorinated pyridines in medicinal chemistry. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity to biological targets. A notable example is its application in the development of small-molecule inhibitors targeting protein kinases. These kinases are overexpressed in many cancers and play a crucial role in tumor growth and progression. By leveraging the reactivity of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile, researchers have been able to design novel inhibitors with improved potency and selectivity.

In addition to its role in kinase inhibition, this compound has shown promise in other therapeutic areas. For instance, it has been utilized in the synthesis of antiviral agents, where the presence of multiple functional groups allows for fine-tuning of pharmacokinetic properties. The ability to introduce diverse substituents into the pyridine core enables researchers to explore a wide range of biological activities. This flexibility is particularly valuable in addressing emerging infectious diseases where rapid development of new treatments is essential.

The synthetic utility of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile extends beyond pharmaceutical applications. It has been employed in materials science, where its structural features contribute to the development of advanced materials with unique electronic properties. The combination of fluorinated and oxygen-containing groups can influence charge transport mechanisms, making it suitable for use in organic electronics and optoelectronic devices.

From a chemical perspective, this compound exemplifies the power of multi-functionalized heterocycles in driving innovation across multiple disciplines. The strategic placement of electron-withdrawing and electron-donating groups allows for precise control over reactivity and selectivity in synthetic transformations. This precision is crucial for developing high-yielding synthetic routes that are scalable for industrial applications.

Future research directions may explore further derivatization of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile to uncover novel biological activities or optimize existing ones. The growing interest in fluorinated compounds suggests that this molecule will continue to be a cornerstone in drug discovery efforts. As synthetic methodologies evolve, new ways to harness its potential will undoubtedly emerge, reinforcing its importance as a key intermediate in modern chemical research.